Cas no 478029-84-4 (4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene)
478029-84-4 structure
Product Name:4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
CAS No:478029-84-4
MF:C17H11ClN2S2
MW:342.865639925003
CID:5714169
PubChem ID:3757665
Update Time:2023-10-15
4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene Chemical and Physical Properties
Names and Identifiers
-
- 4-(benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
- 2R-1307
- benzyl 4-chloro[1]benzothieno[3,2-d]pyrimidin-2-yl sulfide
- 478029-84-4
- 2-benzylsulfanyl-4-chloro-[1]benzothiolo[3,2-d]pyrimidine
- AKOS005086502
- 2-(BENZYLSULFANYL)-4-CHLORO[1]BENZOTHIENO[3,2-D]PYRIMIDINE
- [1]Benzothieno[3,2-d]pyrimidine, 4-chloro-2-[(phenylmethyl)thio]-
- 4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
-
- Inchi: 1S/C17H11ClN2S2/c18-16-15-14(12-8-4-5-9-13(12)22-15)19-17(20-16)21-10-11-6-2-1-3-7-11/h1-9H,10H2
- InChI Key: FSJYLFQWSONPLE-UHFFFAOYSA-N
- SMILES: C1(SCC2=CC=CC=C2)=NC(Cl)=C2SC3=CC=CC=C3C2=N1
Computed Properties
- Exact Mass: 342.0052184g/mol
- Monoisotopic Mass: 342.0052184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 567.0±60.0 °C(Predicted)
- pka: -0.09±0.40(Predicted)
4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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